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Compound of Interest

Compound Name:
N-(2,6-Dichlorophenyl)anthranilic

acid

Cat. No.: B028810 Get Quote

This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals working with N-(2,6-Dichlorophenyl)anthranilic acid (CAS:

13625-57-5). It includes frequently asked questions and troubleshooting guides for common

experimental issues.

Chemical and Physical Properties
The following table summarizes the key quantitative data for N-(2,6-
Dichlorophenyl)anthranilic acid and its parent compound, anthranilic acid, for reference.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b028810?utm_src=pdf-interest
https://www.benchchem.com/product/b028810?utm_src=pdf-body
https://www.benchchem.com/product/b028810?utm_src=pdf-body
https://www.benchchem.com/product/b028810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
N-(2,6-
Dichlorophenyl)anthranilic
acid

Anthranilic acid
(Reference)

CAS Number 13625-57-5[1][2][3] 118-92-3[4][5]

Molecular Formula C₁₃H₉Cl₂NO₂[1][6] C₇H₇NO₂[5][7]

Molecular Weight 282.12 g/mol [6] 137.14 g/mol [5][7]

Appearance White to Off-White Solid[1][2]
White to yellow crystalline

powder[4][5]

Melting Point Not specified
144 - 148 °C / 291.2 - 298.4

°F[5][7][8]

Decomposition Temp. Not specified 200 °C[7][8]

Flash Point Not specified 150 °C / 302 °F[7][9]

Autoignition Temp. Not specified >530 °C / >986 °F[7][9]

Density Not specified 1.412 g/cm³[4][5]

Solubility Information not available Soluble in water[7]

Frequently Asked Questions (FAQs)
A collection of answers to common questions regarding the handling, storage, and properties of

N-(2,6-Dichlorophenyl)anthranilic acid.

Q1: What is N-(2,6-Dichlorophenyl)anthranilic acid?

A1: N-(2,6-Dichlorophenyl)anthranilic acid, also known as 2-[(2,6-

dichlorophenyl)amino]benzoic acid, is an organic compound with the molecular formula

C₁₃H₉Cl₂NO₂.[1][6] It is characterized by an anthranilic acid structure linked to a dichlorophenyl

group.[6] This compound is of interest in pharmaceutical research for its potential anti-

inflammatory and analgesic properties, similar to non-steroidal anti-inflammatory drugs

(NSAIDs).[6] It is also identified as a metabolite of Diclofenac.[1][3]

Q2: What are the recommended storage conditions for this compound?
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A2: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[9]

[10] It is stable under normal, standard ambient conditions (room temperature).[7] Avoid excess

heat and the formation of dust.[7]

Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: When handling N-(2,6-Dichlorophenyl)anthranilic acid, standard laboratory PPE is

required. This includes:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]

[10]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[10]

Gloves should be inspected before use, and a proper removal technique should be

employed.

Respiratory Protection: If there is a risk of dust generation, use a NIOSH/MSHA-approved

respirator.[9]

General Hygiene: Wash hands thoroughly after handling.[9] Work in a well-ventilated area or

under a fume hood.[9][10]

Q4: What materials are incompatible with N-(2,6-Dichlorophenyl)anthranilic acid?

A4: Avoid contact with strong oxidizing agents and strong bases.[7]

Q5: How should I handle an accidental spill?

A5: For a dry spill, clean it up immediately.[9] Sweep up the material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[2][9] Ensure the area is well-

ventilated.[9] After the material has been collected, clean the affected area thoroughly. Do not

let the product enter drains.[2]

Q6: What are the potential hazardous decomposition products?

A6: Upon thermal decomposition, this compound may produce hazardous products including

carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[7][9]
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Troubleshooting Guide
This section addresses specific issues that may be encountered during experiments involving

N-(2,6-Dichlorophenyl)anthranilic acid.

Q: The solid compound I received appears off-white or yellowish. Is it degraded?

A: Commercial samples of related anthranilic acids can appear yellow, which is not necessarily

an indication of degradation.[5] However, if you suspect degradation or contamination, it is best

to verify the compound's purity through analytical methods like melting point analysis, HPLC, or

NMR before proceeding with sensitive experiments.

Q: I am having difficulty dissolving the compound. What solvents are recommended?

A: The dichlorophenyl group contributes to the compound's hydrophobic characteristics.[1][2]

While specific solubility data for N-(2,6-Dichlorophenyl)anthranilic acid is not readily

available, for related anthranilic acid derivatives, organic solvents are often used. Consider

starting with common organic solvents such as DMSO, DMF, or ethanol. For biological assays,

preparing a concentrated stock solution in an organic solvent and then diluting it into your

aqueous buffer is a standard procedure. Always perform a small-scale solubility test first.

Q: My reaction yield is lower than expected. What could be the cause?

A: Several factors could lead to low reaction yields:

Compound Stability: The compound is generally stable but can be sensitive to excess heat.

[7] Ensure your reaction temperature does not exceed the decomposition threshold.

Incompatible Reagents: As it is incompatible with strong bases and strong oxidizing agents,

ensure your reaction conditions do not involve these unless they are part of the intended

reaction mechanism under controlled conditions.[7]

Purity of Starting Material: Impurities in your N-(2,6-Dichlorophenyl)anthranilic acid could

interfere with the reaction. Consider purifying the material if its quality is uncertain.[11]

Q: I am observing unexpected side products in my synthesis. Why might this be happening?
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A: The N-(2,6-Dichlorophenyl)anthranilic acid molecule has multiple reactive sites, including

the carboxylic acid and the secondary amine.[6] Depending on your reaction conditions, side

reactions at these functional groups could occur. For instance, the amine can react with acyl

chlorides, and the carboxylic acid can form esters with alcohols.[6] Careful control of pH,

temperature, and the choice of protecting groups may be necessary to achieve the desired

product selectively.

Experimental Protocols
Below are generalized methodologies for experiments involving N-(2,6-
Dichlorophenyl)anthranilic acid.

Protocol 1: General Synthesis via Ullmann
Condensation
This protocol describes a common method for synthesizing N-aryl anthranilic acids.

Reagents: Combine o-chlorobenzoic acid (1 equivalent), 2,6-dichloroaniline (1.5-2

equivalents), and anhydrous potassium carbonate (1.2 equivalents) in a round-bottomed

flask.[11]

Catalyst: Add a catalytic amount of copper oxide or a similar copper catalyst (approx. 0.05

equivalents).[11]

Reaction: Heat the mixture, typically in an oil bath, to reflux for 2-4 hours.[11]

Work-up: After cooling, remove the excess aniline, often by steam distillation.[11]

Purification: Acidify the aqueous residue with a strong acid like HCl to precipitate the crude

N-(2,6-Dichlorophenyl)anthranilic acid.[11]

Isolation: Collect the solid product by filtration, wash it with cold water, and dry it.

Recrystallization (Optional): For higher purity, recrystallize the product from a suitable solvent

system, such as ethanol/water or acetic acid.[11]
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Protocol 2: In Vitro Cyclooxygenase (COX) Inhibition
Assay (Conceptual)
This protocol outlines a conceptual workflow to test the compound's inhibitory effect on COX

enzymes, a known target for this class of molecules.[6]

Compound Preparation: Prepare a stock solution of N-(2,6-Dichlorophenyl)anthranilic acid
(e.g., 10 mM) in DMSO. Create a series of dilutions in the assay buffer to achieve the

desired final concentrations for testing.

Enzyme Reaction: In a microplate, combine the assay buffer, a heme cofactor, and the COX-

1 or COX-2 enzyme.

Incubation: Add the diluted compound or vehicle control (DMSO) to the appropriate wells.

Incubate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to

bind to the enzyme.

Initiate Reaction: Add the substrate, arachidonic acid, to all wells to start the enzymatic

reaction.

Detection: After a set incubation time (e.g., 10 minutes), measure the amount of

prostaglandin produced using a suitable detection method, such as an ELISA-based kit that

quantifies PGE₂.

Data Analysis: Calculate the percentage of inhibition for each compound concentration

relative to the vehicle control. Determine the IC₅₀ value by plotting the percent inhibition

against the logarithm of the inhibitor concentration and fitting the data to a dose-response

curve.

Visualizations
The following diagrams illustrate key workflows and conceptual pathways related to the use of

N-(2,6-Dichlorophenyl)anthranilic acid.
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Caption: General experimental workflow for handling N-(2,6-Dichlorophenyl)anthranilic acid.
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Caption: Conceptual pathway of COX inhibition by N-(2,6-Dichlorophenyl)anthranilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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